propan-2-yl 4-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzoate

• IUPAC Name: propan-2-yl 4-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzoate
• InChI: InChI=1S/C21H16N2O4/c1-12(2)27-21(26)13-7-9-14(10-8-13)23-17(11-22)18-19(24)15-5-3-4-6-16(15)20(18)25/h3-10,12,23H,1-2H3
• InChI Key: YMOJCCHOFFUYPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=C(C=C1)NC(=C2C(=O)C3=CC=CC=C3C2=O)C#N
• Molecular Formula: C21H16N2O4
• Molecular Weight: 360.4 g/mol

Description

Propan-2-yl 4-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzoate is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of propan-2-yl 4-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzoate typically involves multiple steps. One common method involves the reaction of 4-aminobenzoic acid with cyanoacetic acid derivatives under specific conditions to form the intermediate compound. This intermediate is then reacted with propan-2-yl alcohol and other reagents to yield the final product. The reaction conditions often include the use of catalysts, specific temperatures, and solvents to optimize the yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure consistent quality and high yield. The use of automated systems and advanced analytical techniques helps in monitoring the reaction progress and ensuring the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl 4-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

Propan-2-yl 4-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzoate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of propan-2-yl 4-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Propan-2-yl 4-aminobenzoate: A related compound with similar structural features but different functional groups.

Cyanoacetic acid derivatives: Compounds with similar cyano and carboxyl functional groups.

Uniqueness

Propan-2-yl 4-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzoate is unique due to its combination of functional groups, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications.